Cas no 62177-39-3 (4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-)

• Product Name: 4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-
• CAS No: 62177-39-3
• MF: C₇H₇IN₂O₃S
• MW: 326.111552476883
• CID: 455376
• PubChem ID: 12335937
• Update Time: 2025-04-19

4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-
• 5-[(2-iodoacetyl)amino]-3-methyl-1,2-thiazole-4-carboxylic acid
• 5-(2-Iodoacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid
• DTXSID40491317
• 62177-39-3

• Inchi： 1S/C7H7IN2O3S/c1-3-5(7(12)13)6(14-10-3)9-4(11)2-8/h2H2,1H3,(H,9,11)(H,12,13)
• InChI Key： GBYYBZIFQYWYFR-UHFFFAOYSA-N
• SMILES： ICC(NC1=C(C(=O)O)C(C)=NS1)=O

Computed Properties

• Exact Mass: 325.92181
• Monoisotopic Mass: 325.92221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.29